1-(4-bromophenyl)-3-[(4-chlorobenzyl)amino]-2,5-pyrrolidinedione

• IUPAC Name: 1-(4-bromophenyl)-3-[(4-chlorophenyl)methylamino]pyrrolidine-2,5-dione
• InChI: InChI=1S/C17H14BrClN2O2/c18-12-3-7-14(8-4-12)21-16(22)9-15(17(21)23)20-10-11-1-5-13(19)6-2-11/h1-8,15,20H,9-10H2
• InChI Key: PWLQCLSHBCOCBU-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N(C1=O)C2=CC=C(C=C2)Br)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C17H14BrClN2O2
• Molecular Weight: 393.7 g/mol

Description

1-(4-bromophenyl)-3-[(4-chlorobenzyl)amino]-2,5-pyrrolidinedione, also known as BCPAO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

1-(4-bromophenyl)-3-[(4-chlorobenzyl)amino]-2,5-pyrrolidinedione has been studied for its potential applications in various scientific fields, including medicinal chemistry, neuroscience, and materials science. In medicinal chemistry, 1-(4-bromophenyl)-3-[(4-chlorobenzyl)amino]-2,5-pyrrolidinedione has been shown to exhibit anticonvulsant, anti-inflammatory, and analgesic properties. In neuroscience, 1-(4-bromophenyl)-3-[(4-chlorobenzyl)amino]-2,5-pyrrolidinedione has been investigated for its potential use in the treatment of neurological disorders such as epilepsy and Alzheimer's disease. In materials science, 1-(4-bromophenyl)-3-[(4-chlorobenzyl)amino]-2,5-pyrrolidinedione has been used as a building block for the synthesis of novel materials with unique properties.

Mechanism of Action

The mechanism of action of 1-(4-bromophenyl)-3-[(4-chlorobenzyl)amino]-2,5-pyrrolidinedione is not fully understood, but it is believed to involve the modulation of ion channels and neurotransmitter receptors in the brain. 1-(4-bromophenyl)-3-[(4-chlorobenzyl)amino]-2,5-pyrrolidinedione has been shown to enhance the activity of GABA receptors, which are involved in the regulation of neuronal excitability. 1-(4-bromophenyl)-3-[(4-chlorobenzyl)amino]-2,5-pyrrolidinedione also inhibits the activity of voltage-gated sodium channels, which are involved in the generation of action potentials in neurons.
Biochemical and Physiological Effects
1-(4-bromophenyl)-3-[(4-chlorobenzyl)amino]-2,5-pyrrolidinedione has been shown to have a number of biochemical and physiological effects. In animal studies, 1-(4-bromophenyl)-3-[(4-chlorobenzyl)amino]-2,5-pyrrolidinedione has been shown to reduce seizure activity and inflammation, as well as improve cognitive function. 1-(4-bromophenyl)-3-[(4-chlorobenzyl)amino]-2,5-pyrrolidinedione has also been shown to have analgesic properties, reducing pain sensitivity in animal models.

Advantages and Limitations for Lab Experiments

1-(4-bromophenyl)-3-[(4-chlorobenzyl)amino]-2,5-pyrrolidinedione has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and it is stable under a variety of conditions. However, 1-(4-bromophenyl)-3-[(4-chlorobenzyl)amino]-2,5-pyrrolidinedione is not widely available commercially, which can limit its use in some experiments. Additionally, the mechanism of action of 1-(4-bromophenyl)-3-[(4-chlorobenzyl)amino]-2,5-pyrrolidinedione is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 1-(4-bromophenyl)-3-[(4-chlorobenzyl)amino]-2,5-pyrrolidinedione. One area of interest is the development of 1-(4-bromophenyl)-3-[(4-chlorobenzyl)amino]-2,5-pyrrolidinedione-based drugs for the treatment of neurological disorders such as epilepsy and Alzheimer's disease. Another area of interest is the use of 1-(4-bromophenyl)-3-[(4-chlorobenzyl)amino]-2,5-pyrrolidinedione as a building block for the synthesis of novel materials with unique properties. Additionally, further research is needed to fully understand the mechanism of action of 1-(4-bromophenyl)-3-[(4-chlorobenzyl)amino]-2,5-pyrrolidinedione and its potential applications in various scientific fields.

Synthesis Methods

The synthesis of 1-(4-bromophenyl)-3-[(4-chlorobenzyl)amino]-2,5-pyrrolidinedione involves the reaction of 4-bromophenylacetic acid with 4-chlorobenzylamine in the presence of acetic anhydride and triethylamine. The resulting product is then treated with oxalyl chloride and pyrrolidine to yield 1-(4-bromophenyl)-3-[(4-chlorobenzyl)amino]-2,5-pyrrolidinedione. The purity of the compound can be further enhanced through recrystallization.